16-epi Latrunculin B

• CAS No.: 444911-05-1
• Product Name: 16-epi Latrunculin B
• Molecular Formula: C20H29NO5S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: (4S)-4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-1,3-thiazolidin-2-one
• Standard InChI: InChI=1S/C20H29NO5S/c1-13-5-3-4-6-14(2)9-18(22)25-16-10-15(8-7-13)26-20(24,11-16)17-12-27-19(23)21-17/h3,5,9,13,15-17,24H,4,6-8,10-12H2,1-2H3,(H,21,23)/b5-3-,14-9-/t13-,15-,16-,17-,20-/m1/s1
• Standard InChIKey: NSHPHXHGRHSMIK-WAXGXQFOSA-N
• Isomeric SMILES: C[C@H]/1CC[C@@H]2C[C@H](C[C@@](O2)([C@H]3CSC(=O)N3)O)OC(=O)/C=C(\CC/C=C1)/C
• SMILES: CC1CCC2CC(CC(O2)(C3CSC(=O)N3)O)OC(=O)C=C(CCC=C1)C
• Canonical SMILES: CC1CCC2CC(CC(O2)(C3CSC(=O)N3)O)OC(=O)C=C(CCC=C1)C
• Description: 16-epi Latrunculin B, first isolated from the Red Sea sponge N. magnifica, is a stereoisomer of the actin polymerization inhibitor, latrunculin B (Item No. 10010631). At 5-10 µg/ml, 16-epi latrunculin B can disrupt microfilament activity in an actin disruption assay. It also demonstrates cytotoxic activity in mouse KA31T and NIH3T3 tumor cells (GI50s = 1 and 4 µg/ml, respectively) and antiviral activity against herpes simplex type 1 virus (ED50 = 1 µg/ml).
• Synonyms: (4S)-4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-2-thiazolidinone
• Reference: 1.Hoye, T.R.,Ayyad, S.E.N.,Eklov, B.M., et al. Toward computing relative configurations: 16-epi-latrunculin B, a new stereoisomer of the actin polymerization inhibitor latrunculin B. Journal of the American Chemical Society 124(25), 7405-7410 (2016).
• PubChem Compound: 10000783
• Last Modified: Nov 11 2021